![molecular formula C17H15NO7 B5886140 2-(4-nitrophenyl)-2-oxoethyl 3,4-dimethoxybenzoate](/img/structure/B5886140.png)
2-(4-nitrophenyl)-2-oxoethyl 3,4-dimethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-nitrophenyl)-2-oxoethyl 3,4-dimethoxybenzoate, also known as NBDMEB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
2-(4-nitrophenyl)-2-oxoethyl 3,4-dimethoxybenzoate has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibition of the enzymes acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease. Additionally, this compound has been found to exhibit anticancer activity by inducing apoptosis in cancer cells through the activation of the mitochondrial pathway. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples.
Mechanism of Action
The mechanism of action of 2-(4-nitrophenyl)-2-oxoethyl 3,4-dimethoxybenzoate is not fully understood, but it is believed to involve the inhibition of acetylcholinesterase and butyrylcholinesterase by binding to their active sites. This leads to an increase in the levels of acetylcholine and butyrylcholine in the synaptic cleft, which can improve cognitive function. This compound has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway, which leads to the release of cytochrome c and the activation of caspases.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent inhibition of acetylcholinesterase and butyrylcholinesterase, which can improve cognitive function and may have therapeutic implications for Alzheimer's disease. Additionally, this compound has been found to induce apoptosis in cancer cells, which may have potential applications in cancer therapy. However, the exact biochemical and physiological effects of this compound are still being investigated.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-nitrophenyl)-2-oxoethyl 3,4-dimethoxybenzoate is its potent inhibition of acetylcholinesterase and butyrylcholinesterase, which makes it a promising candidate for the development of new drugs for Alzheimer's disease. Additionally, this compound has been found to exhibit anticancer activity, which may have potential applications in cancer therapy. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its widespread use in research.
Future Directions
There are several future directions for the research and development of 2-(4-nitrophenyl)-2-oxoethyl 3,4-dimethoxybenzoate. One potential direction is the optimization of the synthesis method to make it more efficient and cost-effective. Another direction is the investigation of the potential applications of this compound as a fluorescent probe for the detection of metal ions in biological samples. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of Alzheimer's disease and cancer.
Synthesis Methods
2-(4-nitrophenyl)-2-oxoethyl 3,4-dimethoxybenzoate can be synthesized using a multi-step process that involves the reaction of 3,4-dimethoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 2-amino-5-nitrophenol. The final step involves the reaction of the resulting intermediate with ethyl chloroformate to yield this compound.
properties
IUPAC Name |
[2-(4-nitrophenyl)-2-oxoethyl] 3,4-dimethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO7/c1-23-15-8-5-12(9-16(15)24-2)17(20)25-10-14(19)11-3-6-13(7-4-11)18(21)22/h3-9H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIUSSTGULPMUBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)OCC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.